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Compound of Interest

3-Chloro-4-methylphenylhydrazine
Compound Name:
hydrochloride

cat. No.: B1352386

An In-Depth Technical Guide to 3-Chloro-4-methylphenylhydrazine Hydrochloride:
Properties, Synthesis, and Applications

Introduction

3-Chloro-4-methylphenylhydrazine hydrochloride is a substituted aromatic hydrazine salt
that serves as a pivotal building block in modern organic synthesis. For researchers and
professionals in drug development, its structural features—a reactive hydrazine group, a
defined stereoelectronic profile from the chloro and methyl substituents, and improved stability
and handling as a hydrochloride salt—make it a valuable intermediate. This guide provides a
comprehensive overview of its fundamental properties, synthesis, reactivity, and analytical
methodologies, offering field-proven insights for its effective utilization in research and
development.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of its application in any experimental setting. 3-Chloro-4-methylphenylhydrazine
hydrochloride is identified by several key descriptors and exhibits properties typical of a
crystalline organic salt.

Table 1: Chemical Identifiers for 3-Chloro-4-methylphenylhydrazine Hydrochloride
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Identifier

Value

Source(s)

CAS Number

54812-56-5

[1]2]

Molecular Formula

C7H9CIN2-HCI (or C7H10CI2N2)

(112131

Molecular Weight 193.07 g/mol [11[2]
(3-chloro-4-

IUPAC Name methylphenyl)hydrazine;hydroc  [1][2]
hloride
3-Chloro-p-tolylhydrazine

Synonyms _ [1][2]
hydrochloride
DQDFVQJOXLGGBL-

InChl Key [1][2]
UHFFFAOYSA-N

SMILES CC1=C(C=C(C=C1)NN)CI.CI [1][2]

The physical properties of the compound are critical for determining appropriate solvents,

reaction conditions, and storage protocols.

Table 2: Physicochemical Properties of 3-Chloro-4-methylphenylhydrazine Hydrochloride

Property

Value

Source(s)

Physical Appearance

Solid; White to pink or amber

crystalline powder

[415](6]

Melting Point

~233°C (with decomposition)

[2]

Solubility

Soluble in hot water and
methanol (data for analogous
4-chlorophenylhydrazine HCI)

[5]16]

Storage Temperature

Room temperature, store in a
cool, dark, dry place under

inert atmosphere

[6]7]
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Synthesis and Mechanistic Insights

The most prevalent and reliable synthesis of arylhydrazines, including 3-chloro-4-
methylphenylhydrazine hydrochloride, begins with the corresponding aniline. This multi-step
process leverages the well-established chemistry of diazotization followed by reduction.

The choice of 3-chloro-4-methylaniline as the starting material is strategic due to its commercial
availability. The synthesis proceeds via two key transformations:

» Diazotization: The primary aromatic amine is converted into a diazonium salt using nitrous
acid (generated in situ from sodium nitrite and a strong acid like HCI). This reaction must be
conducted at low temperatures (0-5°C) to ensure the stability of the highly reactive
diazonium intermediate.

e Reduction: The diazonium salt is then reduced to the corresponding hydrazine. Various
reducing agents can be employed, with stannous chloride (SnClz2) in concentrated HCI being
a classic and effective choice for laboratory-scale preparations.[8] The acidic conditions of
the reduction simultaneously form the stable hydrochloride salt of the final product, which
can then be isolated via filtration.
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Caption: General workflow for the synthesis of 3-Chloro-4-methylphenylhydrazine HCI.

Experimental Protocol: Synthesis from 3-Chloro-4-
methylaniline

This protocol is a self-validating system based on established procedures for analogous

compounds.[8][9]

General Synthesis Workflow

(Start: 3-ChIoro-4-methylani|ine)

'

Step 1: Diazotization
Reagents: NaNO2, HCI
Conditions: 0-5°C

(Intermediate: Diazonium Salt Solution)

Step 2: Reduction
Reagents: SnClz-2H20, HCI

l

(Product Isolation: Filtration & Washing)

'

Final Product:
3-Chloro-4-methylphenylhydrazine HCI

Click to download full resolution via product page
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a
thermometer, suspend 3-chloro-4-methylaniline in a solution of concentrated hydrochloric
acid and water. Cool the mixture to -5°C in an ice-salt bath.

Diazotization: Prepare a solution of sodium nitrite in water. Add this solution dropwise to the
cooled aniline suspension, ensuring the temperature is maintained below 5°C throughout the
addition. The formation of the diazonium salt is indicated by a clear solution. Stir the mixture
for an additional 30-45 minutes at low temperature.[8]

Reduction: In a separate vessel, prepare a solution of stannous chloride dihydrate
(SnCl2:2H20) in concentrated hydrochloric acid.[8] Cool this reducing solution in an ice bath.

Addition: Slowly add the diazonium salt solution to the cold SnCl:z solution dropwise with
vigorous stirring. A precipitate will form. Allow the reaction mixture to slowly warm to room
temperature and stir for 2-3 hours to ensure the reaction goes to completion.

Isolation: Collect the solid product by vacuum filtration.

Purification: Wash the filter cake thoroughly with diethyl ether or a cold, non-polar solvent to
remove any unreacted starting material and organic byproducts.[8]

Drying: Dry the resulting white to off-white solid under vacuum to yield the final 3-chloro-4-
methylphenylhydrazine hydrochloride product.

Core Reactivity and Applications in Drug Discovery

The synthetic utility of 3-chloro-4-methylphenylhydrazine hydrochloride is primarily derived
from the reactivity of the hydrazine functional group. It is a key precursor for synthesizing a
wide range of heterocyclic compounds, which form the core of many pharmaceutical agents.
[10]

The most notable application is the Fischer Indole Synthesis, a reaction that forms an indole
ring from an arylhydrazine and an aldehyde or ketone under acidic conditions. This reaction is
one of the most powerful methods for constructing the indole scaffold, a privileged structure in
medicinal chemistry found in numerous drugs.
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Fischer Indole Synthesis Pathway
3-Chloro-4-methyl- Aldehyde or Ketone
phenylhydrazine (e.g., R1-CO-CH2-R2)

i l

Condensation (Acid Catalyst)
Forms Hydrazone Intermediate

l

([3,3]-Sigmatropic Rearrangement)

Rearomatization
(Loss of Ammonia)

Product: Substituted
Chloro-methyl-indole

Click to download full resolution via product page
Caption: Key steps of the Fischer Indole Synthesis using an arylhydrazine.

The presence of the chloro-substituent is particularly relevant, as chlorinated compounds are
prevalent among FDA-approved drugs, contributing to modified electronic properties,
lipophilicity, and metabolic stability.[10][11] This makes 3-chloro-4-methylphenylhydrazine
hydrochloride a highly relevant building block for generating novel drug candidates.

Analytical and Quality Control Methodologies

Ensuring the purity of starting materials is critical in drug development. For substituted
phenylhydrazines, the primary impurities are often positional isomers (e.g., 2-chloro-4-methyl or
3-chloro-2-methyl isomers) and the precursor aniline. Reverse-Phase High-Performance Liquid
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Chromatography (RP-HPLC) is the gold standard for separating and quantifying these species.
[12]

Analytical Workflow for Quality Control

Sample Preparation
(Dissolve in Diluent)

(RP-HPLC Injection)

(Separation on C18 Column)

(Isocratic or Gradient Elution)

:
(o)
:

Data Analysis
(Peak Integration, Purity Calculation)

Click to download full resolution via product page

Caption: A typical quality control workflow using RP-HPLC.

Experimental Protocol: Purity Determination by RP-
HPLC

This protocol is adapted from validated methods for analyzing chlorophenylhydrazine isomers.
[12]

o System Preparation: Use an HPLC system equipped with a UV detector.
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o Chromatographic Conditions:

o Column: C18 reverse-phase column (e.g., Waters X-Bridge C18, 250 mm x 4.6 mm, 3.5
Hm).[12]

o Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an
organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to
achieve separation of the main peak from potential impurities.

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: UV detection at a wavelength where the analyte and key impurities
show significant absorbance (e.g., 254 nm).

o Column Temperature: 25-30°C.
o Standard and Sample Preparation:
o Diluent: A mixture of water and organic solvent similar to the mobile phase.

o Standard Solution: Prepare a solution of the reference standard at a known concentration
(e.g., 0.1 mg/mL).

o Sample Solution: Prepare the sample to be tested at the same concentration as the
standard.

» Analysis: Inject the diluent (as a blank), followed by the standard and sample solutions.

o Data Processing: ldentify the peaks based on their retention times compared to the
reference standard. Calculate the purity of the sample using the area percent method. The
method should be validated for specificity, linearity, and sensitivity to ensure reliable quality
control.[12]

Safety, Handling, and Storage

As with all hydrazine derivatives, 3-chloro-4-methylphenylhydrazine hydrochloride must be
handled with appropriate care. It is classified as hazardous, and adherence to safety protocols
is mandatory.
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

o H302: Harmful if
Acute Toxicity, Oral 4 [13][14]
swallowed

. H312: Harmful in
Acute Toxicity, Dermal 4 ] ] [13]
contact with skin

Acute Toxicity, H332: Harmful if
. 4 ' [13]
Inhalation inhaled
Skin H315: Causes skin
: . 2 N [13][15]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o 2 N [13][15]
Damage/Irritation eye irritation
STOT - Single H335: May cause
3 : o [13][15]
Exposure respiratory irritation

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a
face shield, and a lab coat.[13][15] Work should be performed in a well-ventilated area or a
chemical fume hood.[16]

» Handling: Avoid contact with skin, eyes, and clothing.[15][17] Avoid creating dust.[18] Wash
hands thoroughly after handling.

o First Aid:

[¢]

Skin Contact: Immediately wash with plenty of soap and water.[13]

[e]

Eye Contact: Rinse cautiously with water for several minutes.[13]

o

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
[13]

o

Inhalation: Move the person to fresh air.[13]
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» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[18] The
compound may be air and moisture sensitive; storage under an inert gas (e.g., argon or
nitrogen) is recommended for long-term stability.[19]

Conclusion

3-Chloro-4-methylphenylhydrazine hydrochloride is a synthetically versatile and valuable
intermediate for chemical research and pharmaceutical development. Its well-defined chemical
properties, reliable synthesis route, and key role in constructing complex heterocyclic scaffolds
like indoles underscore its importance. By understanding its fundamental characteristics,
reactivity, and proper handling procedures, researchers can effectively leverage this compound
to advance the discovery of novel chemical entities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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